Cas no 878717-16-9 (4-{5-(2-methylphenoxy)methylfuran-2-carbonyl}morpholine)

• Product Name: 4-{5-(2-methylphenoxy)methylfuran-2-carbonyl}morpholine
• CAS No: 878717-16-9
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5438511
• PubChem ID: 6459390
• Update Time: 2025-08-05

4-{5-(2-methylphenoxy)methylfuran-2-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• [5-[(2-Methylphenoxy)methyl]-2-furanyl]-4-morpholinylmethanone
• MLS001218215
• F3215-0103
• VU0513313-1
• DTXSID701328468
• CHEMBL1500439
• 878717-16-9
• 4-{5-[(2-methylphenoxy)methyl]furan-2-carbonyl}morpholine
• [5-[(2-methylphenoxy)methyl]furan-2-yl]-morpholin-4-ylmethanone
• Morpholin-4-yl-(5-o-tolyloxymethyl-furan-2-yl)-methanone
• STL019927
• {5-[(2-methylphenoxy)methyl]furan-2-yl}(morpholin-4-yl)methanone
• SMR000605787
• HMS2909M16
• AKOS000651247
• morpholino(5-((o-tolyloxy)methyl)furan-2-yl)methanone
• 4-{5-(2-methylphenoxy)methylfuran-2-carbonyl}morpholine

• Inchi： 1S/C17H19NO4/c1-13-4-2-3-5-15(13)21-12-14-6-7-16(22-14)17(19)18-8-10-20-11-9-18/h2-7H,8-12H2,1H3
• InChI Key： VQQDXTRDQMHEGF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CC=C(COC3C=CC=CC=3C)O2)=O)CC1

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.9Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.9±45.0 °C(Predicted)
• pka: -1.78±0.20(Predicted)

Additional information on 4-{5-(2-methylphenoxy)methylfuran-2-carbonyl}morpholine

4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine: A Novel Compound with Promising Therapeutic Potential

4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine, with the chemical structure CAS No. 878717-16-9, represents a unique class of organic molecules that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a morpholine ring, a furan ring, and a substituted phenyl group. The integration of these structural elements creates a multifunctional molecule capable of interacting with various biological targets, making it a subject of interest for researchers exploring new therapeutic strategies.

Recent studies have highlighted the importance of 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine in the context of drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding is particularly relevant given the rising global prevalence of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, which are often associated with significant morbidity and mortality.

One of the key features of 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine is its ability to form stable hydrogen bonds with target proteins. The presence of the morpholine ring and the furan ring contributes to this property, allowing the compound to interact with specific amino acid residues in its target. This interaction is critical for the compound's efficacy, as it enables the molecule to inhibit key enzymes involved in inflammatory responses.

Another area of focus in recent research has been the 2-methylphenoxy group within the molecular structure. This substituent is known to enhance the hydrophobicity of the molecule, which can influence its solubility and bioavailability. A 2022 study published in European Journal of Medicinal Chemistry explored how the 2-methylphenoxy group affects the compound's ability to penetrate cell membranes, a critical factor in determining its therapeutic potential.

Additionally, the methylfuran-2-carbonyl moiety has been identified as a key structural element that contributes to the compound's stability and reactivity. Research conducted in 2021 by a team at the University of Tokyo revealed that this group plays a crucial role in the molecule's ability to resist degradation in biological environments. This property is particularly valuable for developing long-acting formulations that can maintain therapeutic efficacy over extended periods.

The therapeutic potential of 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine extends beyond its anti-inflammatory properties. Recent studies have also investigated its effects on neurodegenerative disorders, such as Alzheimer's disease. A 2023 preclinical study published in Neuropharmacology found that the compound may exert neuroprotective effects by reducing oxidative stress and modulating the expression of genes associated with neuronal survival.

Furthermore, the compound's potential as a drug delivery vehicle has been explored in several recent studies. The 2-methylphenoxy group, combined with the morpholine ring, allows for the creation of prodrugs that can be activated at the site of action. This approach not only enhances the compound's targeting efficiency but also reduces systemic side effects, which is a major advantage in the development of therapeutic agents.

Another area of research focuses on the synthesis of 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine and its derivatives. A 2022 paper published in Organic & Biomolecular Chemistry described a novel synthetic route that significantly improves the yield and purity of the compound. This advancement is crucial for scaling up production, which is essential for transitioning from laboratory research to clinical applications.

Despite its promising properties, the development of 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety in preclinical models. A 2023 review in Drug Discovery Today emphasized the need for further studies to fully understand the compound's mechanism of action and its potential side effects.

In conclusion, 4-{5-(2-Methylphenoxy)methylfuran-2-carbonyl}morpholine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties make it a valuable candidate for the development of new therapies. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases, offering new hope for patients in need.